METHYL 1-(2-METHOXYPHENYL)-7-METHYL-2,4-DIOXO-3-[(PHENYLCARBAMOYL)METHYL]-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE

• IUPAC Name: methyl 3-(2-anilino-2-oxoethyl)-1-(2-methoxyphenyl)-7-methyl-2,4-dioxopyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C25H22N4O6/c1-15-13-17(24(32)35-3)21-22(26-15)29(18-11-7-8-12-19(18)34-2)25(33)28(23(21)31)14-20(30)27-16-9-5-4-6-10-16/h4-13H,14H2,1-3H3,(H,27,30)
• InChI Key: XLIMMMDIPBKGAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)N(C(=O)N(C2=O)CC(=O)NC3=CC=CC=C3)C4=CC=CC=C4OC)C(=O)OC
• Molecular Formula: C25H22N4O6
• Molecular Weight: 474.5 g/mol

Description

METHYL 1-(2-METHOXYPHENYL)-7-METHYL-2,4-DIOXO-3-[(PHENYLCARBAMOYL)METHYL]-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE is a complex organic compound with the empirical formula C17H15N3O5 and a molecular weight of 341.32 g/mol .

Preparation Methods

The synthesis of METHYL 1-(2-METHOXYPHENYL)-7-METHYL-2,4-DIOXO-3-[(PHENYLCARBAMOYL)METHYL]-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE typically involves multi-step organic reactions. One common synthetic route includes the condensation of 2-methoxybenzaldehyde with methyl acetoacetate, followed by cyclization and subsequent functional group modifications . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature, pressure, and the use of catalysts .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the aromatic ring, especially in the presence of strong nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and bases like sodium hydroxide . Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

METHYL 1-(2-METHOXYPHENYL)-7-METHYL-2,4-DIOXO-3-[(PHENYLCARBAMOYL)METHYL]-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. It may inhibit or activate these targets, leading to a cascade of biochemical events. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar compounds include other pyrido[2,3-d]pyrimidine derivatives, such as:

• METHYL 7-METHYL-2,4-DIOXO-1-PHENYL-1,2,3,4-TETRAHYDROPYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLATE
• 7-METHYL-2,4-DIOXO-1-PHENYL-1,2,3,4-TETRAHYDROPYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLIC ACID

These compounds share a similar core structure but differ in their substituents, which can lead to variations in their chemical and biological properties.